Cas no 1314925-37-5 (2,5-dihydro-1H-pyrrole-2-carbaldehyde)

• Product Name: 2,5-dihydro-1H-pyrrole-2-carbaldehyde
• CAS No: 1314925-37-5
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 6088930
• PubChem ID: 20648808
• Update Time: 2025-10-12

2,5-dihydro-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-7578551
• 2,5-dihydro-1H-pyrrole-2-carbaldehyde
• AKOS006376875
• 1314925-37-5

• Inchi： 1S/C5H7NO/c7-4-5-2-1-3-6-5/h1-2,4-6H,3H2
• InChI Key： WFOXXJVMTRNACV-UHFFFAOYSA-N
• SMILES： O=CC1C=CCN1

Computed Properties

• Exact Mass: 97.052763847g/mol
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.1Ų

Additional information on 2,5-dihydro-1H-pyrrole-2-carbaldehyde

Exploring 2,5-dihydro-1H-pyrrole-2-carbaldehyde (CAS No. 1314925-37-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2,5-dihydro-1H-pyrrole-2-carbaldehyde (CAS No. 1314925-37-5) has emerged as a pivotal intermediate for the synthesis of complex heterocyclic compounds. This five-membered nitrogen-containing heterocycle features an aldehyde functional group, making it a highly reactive and adaptable scaffold for pharmaceutical, agrochemical, and materials science applications. Researchers are increasingly focusing on this compound due to its unique electronic properties and its role in facilitating multicomponent reactions, which align with the growing demand for sustainable and atom-efficient synthetic methodologies.

The structural motif of 2,5-dihydro-1H-pyrrole-2-carbaldehyde is particularly valuable in drug discovery, where it serves as a precursor for biologically active molecules. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging viral infections and cancer. Its aldehyde group enables facile derivatization through condensation, nucleophilic addition, or reductive amination, streamlining the development of structure-activity relationship (SAR) libraries. These attributes have propelled its popularity in high-throughput screening campaigns and medicinal chemistry optimization programs.

From a green chemistry perspective, CAS No. 1314925-37-5 aligns with the industry's shift toward eco-friendly synthetic routes. Its compatibility with organocatalysis and metal-free reaction conditions reduces reliance on heavy metal catalysts, addressing environmental concerns. Moreover, its incorporation into biodegradable polymers and smart materials has sparked interest in sustainable material science, particularly for applications in drug delivery systems and bioimaging probes.

Analytical characterization of 2,5-dihydro-1H-pyrrole-2-carbaldehyde typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in research. The compound's stability under inert atmospheres and solubility in polar aprotic solvents further enhance its practicality in laboratory settings.

In summary, 2,5-dihydro-1H-pyrrole-2-carbaldehyde (CAS No. 1314925-37-5) represents a convergence of innovation and utility in synthetic chemistry. Its multifaceted applications—from small-molecule therapeutics to functional materials—underscore its significance in addressing contemporary scientific and industrial challenges. As research continues to uncover new reactivities and applications, this compound is poised to remain a cornerstone of molecular design and chemical innovation.